Cas no 80696-29-3 (L-Norleucinol)

L-Norleucinol is a chiral amino alcohol derived from L-norleucine, commonly utilized as a versatile building block in organic synthesis and pharmaceutical applications. Its primary advantages include its role as a key intermediate in the synthesis of peptidomimetics, bioactive compounds, and asymmetric catalysts. The compound's stereochemical purity and functional group compatibility make it valuable for constructing complex molecular architectures. Additionally, L-Norleucinol exhibits stability under standard reaction conditions, facilitating its use in multi-step synthetic routes. Its applications extend to medicinal chemistry, where it serves as a precursor for drug candidates targeting metabolic and neurological disorders. The compound's well-defined chiral center ensures high enantioselectivity in stereospecific reactions.
L-Norleucinol structure
L-Norleucinol structure
Product Name:L-Norleucinol
CAS No:80696-29-3
MF:C6H15NO
MW:117.189401865005
MDL:MFCD02683226
CID:729777
PubChem ID:5494388
Update Time:2025-10-23

L-Norleucinol Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanol, 2-amino-,(2S)-
    • (S)-(+)-2-Amino-1-hexanol
    • L-NORLEUCINOL
    • (S)-2-Amino-1-hexanol
    • [(S)-1-(Hydroxymethyl)pentyl]amine
    • AKOS006338472
    • (2s)-2-amino-1-hexanol
    • CS-0089877
    • N12322
    • EN300-1848856
    • DPEOTCPCYHSVTC-LURJTMIESA-N
    • 1-Hexanol, 2-amino-, (S)-
    • 80696-29-3
    • SCHEMBL82804
    • Q27452844
    • (2S)-2-AMINOHEXAN-1-OL
    • AS-58540
    • DTXSID901314411
    • MFCD02683226
    • (S)-(+)-2-Amino-1-hexanol, 97%
    • (S)-2-Amino-1-hexzanol
    • A916094
    • (s)-2-aminohexan-1-ol
    • (2S)-2-Amino-1-hexanol (ACI)
    • 1-Hexanol, 2-amino-, (S)- (ZCI)
    • DB-075698
    • L-Norleucinol
    • MDL： MFCD02683226
    • Inchi： 1S/C6H15NO/c1-2-3-4-6(7)5-8/h6,8H,2-5,7H2,1H3/t6-/m0/s1
    • InChI Key： DPEOTCPCYHSVTC-LURJTMIESA-N
    • SMILES： [C@@H](N)(CO)CCCC

Computed Properties

  • Exact Mass: 117.11500
  • Monoisotopic Mass: 118.123189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 47.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 47.9

Experimental Properties

  • Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 35-40 °C (lit.)
  • Boiling Point: 216-218 °C(lit.)
  • Flash Point: Fahrenheit: 210.2 ° f
    Celsius: 99 ° c
  • Solubility: Soluble (145 g/l) (25 º C),
  • PSA: 46.25000
  • LogP: 1.19650
  • Optical Activity: [α]20/D +14°, c = 1 in chloroform

L-Norleucinol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

L-Norleucinol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Norleucinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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L-Norleucinol
 80696-29-3 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 80696-29-3 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Apollo Scientific
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 80696-29-3 99%
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Apollo Scientific
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 80696-29-3 99%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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L-Norleucinol Production Method

Production Method 1

73397-68-9 73397-68-9
80696-29-3 80696-29-3
Reaction Conditions
1.1 Reagents: Glucose Catalysts: NADH ,  Lysozyme ,  Deoxyribonuclease ,  Glucose dehydrogenase ,  Methylamine dehydrogenase Solvents: Water ;  24 h, pH 8.7, 30 °C
Reference
Data mining of amine dehydrogenases for the synthesis of enantiopure amino alcohols
Wang, Hongyue; et al, Catalysis Science & Technology, 2020, 10(17), 5945-5952

Production Method 2

1436-34-6 1436-34-6
80696-29-3 80696-29-3
Reaction Conditions
1.1 Catalysts: N-Chloro-N-ethylethanamine (complexes with chiral alcs. or aminoalcs.) ,  (1R)-[2,2′-Binaphthalene]-1,1′-diol (complexes with chlorodiethylamine) Solvents: Tetrahydrofuran
Reference
Kinetic racemate cleavage of saturated three-ring heterocycles
, Germany, , ,

Production Method 3

6920-22-5 6920-22-5
80696-29-3 80696-29-3
Reaction Conditions
1.1 Reagents: Sodium hypochlorite Solvents: Acetic acid ,  Water ;  rt
2.1 Reagents: NAD Catalysts: Amino acid dehydrogenase Solvents: Dimethyl sulfoxide ,  Water ;  24 h, pH 8.9, 30 °C
2.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases
Chen, Fei-Fei ; et al, ACS Catalysis, 2019, 9(12), 11813-11818

Production Method 4

73397-68-9 73397-68-9
80696-29-3 80696-29-3
Reaction Conditions
1.1 Reagents: NAD Catalysts: Amino acid dehydrogenase Solvents: Dimethyl sulfoxide ,  Water ;  24 h, pH 8.9, 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases
Chen, Fei-Fei ; et al, ACS Catalysis, 2019, 9(12), 11813-11818

Production Method 5

6920-22-5 6920-22-5
80696-29-3 80696-29-3
Reaction Conditions
1.1 Reagents: Sodium hypochlorite Solvents: Acetic acid ,  Water ;  rt
2.1 Reagents: Glucose Catalysts: NADH ,  Lysozyme ,  Deoxyribonuclease ,  Glucose dehydrogenase ,  Methylamine dehydrogenase Solvents: Water ;  24 h, pH 8.7, 30 °C
Reference
Data mining of amine dehydrogenases for the synthesis of enantiopure amino alcohols
Wang, Hongyue; et al, Catalysis Science & Technology, 2020, 10(17), 5945-5952

Production Method 6

16397-19-6 16397-19-6
80696-29-3 80696-29-3
80696-28-2 80696-28-2
Reaction Conditions
1.1 Reagents: β-D-Fructofuranose, O-3-O-(1-oxopropyl)-4,6-di-O-pentyl-β-D-fructofuranosyl-(2→1… Solvents: Dichloromethane ;  60 °C
Reference
4,6-Di-O-pentyl-3-O-trifluoroacetyl/propionyl cyclofructan stationary phases for gas chromatographic enantiomeric separations
Zhang, Ying; et al, Analyst (Cambridge, 2011, 136(14), 2931-2940

L-Norleucinol Raw materials

L-Norleucinol Preparation Products

L-Norleucinol Related Literature

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